Cas no 40106-03-4 (2-Cyano-2-cycloheptylideneacetamide)

• Product Name: 2-Cyano-2-cycloheptylideneacetamide
• CAS No: 40106-03-4
• Molecular Formula: C₁₀H₁₄N₂O
• Molecular Weight: 178.230962276459
• CID: 5914371
• PubChem ID: 5109139

2-Cyano-2-cycloheptylideneacetamide Properties

Names and Identifiers

• HMS1395M07
• SCHEMBL18726773
• 2-cyano-2-cycloheptylideneacetamide
• EN300-8130600
• Enamine_000623
• 40106-03-4
• Z56767622
• Oprea1_132111
• AKOS001012443

• InChIKey： ZHBKHLRTRHDKSN-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2O/c11-7-9(10(12)13)8-5-3-1-2-4-6-8/h1-6H2,(H2,12,13)
• SMILES： O=C(/C(/C#N)=C1/CCCCCC/1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.110613074g/mol
• Heavy Atom Count: 13
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids